![molecular formula C20H22N2OS B2740113 N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-2-methylbenzamide CAS No. 2034299-91-5](/img/structure/B2740113.png)
N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-2-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-2-methylbenzamide, also known as BMT-047, is a chemical compound that has been extensively studied for its potential use in scientific research. The compound is a member of the benzamide family and has been shown to have a wide range of biochemical and physiological effects. In
Scientific Research Applications
Synthesis and Chemical Properties
Research into the synthesis and chemical properties of related compounds provides foundational knowledge for understanding N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)-2-methylbenzamide. Studies have detailed the cyclometallation reactions of similar thioamides with palladium, highlighting intricate chemical processes (Nonoyama, Nakajima, & Kita, 1995). Additionally, investigations into the reactions of dimethylbenzamide derivatives offer insights into their structural and reactive properties (Mukaiyama & Yamaguchi, 1966).
Pharmacological Studies
Pharmacological evaluations of structurally similar compounds provide a glimpse into potential therapeutic applications. For instance, novel N-acylhydrazone derivatives have been explored for their HDAC 6/8 dual inhibitory activity, offering a promising avenue for cancer therapy (Rodrigues et al., 2016). This research underscores the potential of this compound derivatives in the development of new therapeutic agents.
Anticancer Agent Synthesis
The synthesis of new benzothiazole acylhydrazones as anticancer agents further exemplifies the research interest in derivatives of this compound (Osmaniye et al., 2018). These studies contribute to the ongoing search for effective cancer treatments and highlight the versatility of benzothiazole derivatives in medicinal chemistry.
Mechanism of Action
Mode of Action
Based on its structural similarity to other benzothiophene derivatives, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .
Pharmacokinetics
A favorable pharmacokinetic profile was suggested for similar compounds .
Result of Action
Similar compounds have shown variable activity against different bacterial strains .
Action Environment
The compound’s action, efficacy, and stability can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules. Specific details about how these factors influence the action of this compound are currently unknown .
Properties
IUPAC Name |
N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-2-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2OS/c1-14-8-4-5-9-15(14)20(23)21-12-18(22(2)3)17-13-24-19-11-7-6-10-16(17)19/h4-11,13,18H,12H2,1-3H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMCNBGXNTDSPAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NCC(C2=CSC3=CC=CC=C32)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.